Alliin Alliin 3-(Allylsulphinyl)-L-alanine is a L-alpha-amino acid.
Alliin is a natural product found in Allium ursinum, Allium ampeloprasum, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 17795-26-5
VCID: VC21087641
InChI: InChI=1S/C6H11NO3S/c1-2-3-11(10)4-5(7)6(8)9/h2,5H,1,3-4,7H2,(H,8,9)/t5-,11?/m0/s1
SMILES: C=CCS(=O)CC(C(=O)O)N
Molecular Formula: C6H11NO3S
Molecular Weight: 177.22 g/mol

Alliin

CAS No.: 17795-26-5

Cat. No.: VC21087641

Molecular Formula: C6H11NO3S

Molecular Weight: 177.22 g/mol

* For research use only. Not for human or veterinary use.

Alliin - 17795-26-5

Specification

Description 3-(Allylsulphinyl)-L-alanine is a L-alpha-amino acid.
Alliin is a natural product found in Allium ursinum, Allium ampeloprasum, and other organisms with data available.
CAS No. 17795-26-5
Molecular Formula C6H11NO3S
Molecular Weight 177.22 g/mol
IUPAC Name (2R)-2-amino-3-prop-2-enylsulfinylpropanoic acid
Standard InChI InChI=1S/C6H11NO3S/c1-2-3-11(10)4-5(7)6(8)9/h2,5H,1,3-4,7H2,(H,8,9)/t5-,11?/m0/s1
Standard InChI Key XUHLIQGRKRUKPH-ITZCMCNPSA-N
Isomeric SMILES C=CCS(=O)C[C@@H](C(=O)O)N
SMILES C=CCS(=O)CC(C(=O)O)N
Canonical SMILES C=CCS(=O)CC(C(=O)O)N
Appearance Assay:≥98%A crystalline solid

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator